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GSK4027 Quantitative Profile and Permeability Data

The quantitative data for GSK4027, consolidated from chemical probe characterization resources, is

summarized in the following table.

Assay Parameter Result

Experimental Context

Artificial Membrane 500 nm/s
Permeability (PAMPA)

Cellular Target IC50 = 60 nM
Engagement (NanoBRET)

Biochemical Potency (TR- pIC50 =7.4+0.11

FRET) (PCAF)

Binding Affinity Ki=1.4 nM
(BROMOscan) (PCAF & GCN5)
Selectivity (vs. BET >18,000-fold
family)

Measured artificial membrane permeability [1].

Displacement of histone H3.3 from full-length PCAF
in HEK293 cells [1] [2].

Competition assay using truncated PCAF
bromodomain [1] [3].

High-throughput binding assay to determine
selectivity [2] [4].

Specific selectivity over the BET bromodomain
family [2].
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Assay Parameter Result Experimental Context
Cytotoxicity No changes up Cellular health assay measuring mitochondrial
to 200 puM integrity, nuclear size, and membrane permeability

[2].

Experimental Protocol: Cellular Target Engagement
(NanoBRET)

The NanoBRET Target Engagement Assay is a key method to confirm that GSK4027 engages its intended

target inside living cells.

¢ Objective: To measure the displacement of a full-length PCAF bromodomain from its natural histone
substrate (H3.3) by GSK4027 in a cellular environment.
¢ Principle: This assay uses energy transfer between a NanoLuc-tagged PCAF protein and a Halo-
tagged histone H3.3 protein. When the probe molecule displaces the histone from the bromodomain,
the BRET signal decreases.
e Cell Line: HEK293 cells.
o Key Reagents:
o Cells expressing NanoLuc-tagged full-length human PCAF and Halo-tagged histone H3.3.
o GSK4027 and its negative control, GSK4028.
e Procedure:
o Cell Preparation: Seed HEK293 cells engineered to express the fusion proteins.
o Compound Treatment: Treat cells with a titration of GSK4027 (or the negative control) for 18
hours.
o Signal Detection: Measure the NanoBRET signal using a compatible detection reagent.
o Data Analysis: Calculate the percentage of BRET signal inhibition and determine the IC50
value using a dose-response curve.
¢ Interpretation: The low IC50 value of 60 nM demonstrates potent cellular activity with minimal drop-
off from biochemical potency, which is consistent with its high artificial membrane permeability [1] [2].

Experimental Protocol: Parallel Artificial Membrane
Permeability Assay (PAMPA)
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While a specific protocol for GSK4027 was not detailed, the general PAMPA-BBB method used to
determine its permeability is well-established. The following workflow and description outline a standard

procedure.
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(Start PAMPA-BBB Assa;)

1. Prepare Artificial Membrane
- Dilute porcine brain lipid (PBL) in dodecane
- Add to filter of donor plate

:

2. Prepare Compound Solutions
- Dilute GSK4027 in DMSO
- Further dilute in phosphate buffer (pH 7.4)

3. Load Assay Plates
- Donor Plate: Add compound solution
- Acceptor Plate: Add blank buffer

4. Assemble & Incubate
- Stack acceptor plate on donor plate
- Incubate for a set duration (e.g., 4-18h)

Y

5. Analyze Samples
- Measure compound concentration
in donor and acceptor wells
via HPLC-UV

'

6. Calculate Permeability
- Use concentration values to
calculate effective permeability (Pe)
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¢ Objective: To measure the passive diffusion potential of a compound through a lipid-infused artificial
membrane, modeling passage through the blood-brain barrier (BBB).
o Key Reagents:
Test Compound: GSK4027.
Lipid: Porcine Brain Lipid (PBL), e.g., Avanti Polar Lipids catalog no. 141101 [5] [6].
Solvent: Dodecane.
Buffer: Physiological phosphate buffer (pH 7.4).
Plates: 96-well PAMPA plates (e.g., Millipore MultiScreen-HV).
e Procedure:
o Membrane Preparation: The filter of the donor plate is coated with a mixture of PBL dissolved

o

(e]

[¢]

[¢]

[e]

in dodecane to create the artificial membrane [6].

o Compound Loading: A solution of GSK4027 in buffer (with a small amount of DMSO, e.g.,
<1%) is added to the donor plate.

o Acceptor Plate: The acceptor plate is filled with blank phosphate buffer.

o Assembly and Incubation: The acceptor plate is carefully stacked onto the donor plate and
incubated for a specified period (typically 4-18 hours) to allow for compound diffusion [6].

o Quantification: After incubation, the concentration of GSK4027 in both the donor and acceptor
wells is quantified, typically using HPLC-UV [6].

o Data Analysis: The effective permeability ((P_e)) is calculated using the compound
concentrations from both compartments. The high value of 500 nm/s for GSK4027 indicates
excellent passive membrane permeability [1].

Structure-Activity and Selectivity Relationships

The high selectivity of GSK4027 is attributed to its specific (R,R)-enantiomer configuration and molecular
structure, which was optimized from a weakly potent starting point [2]. Its negative control, GSK4028 (the
S,S-enantiomer), is structurally identical but pharmacologically inactive against PCAF/GCN5 and is
essential for confirming that observed cellular phenotypes are due to on-target bromodomain inhibition [2]

[4].
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GSK4027 GSK4028

(S,S-enantiomer)

(R,R-enantiomer)

>70-fold selective

High Affinity High Affinity No significant binding No Activity
(Ki =1.4nM) (Ki=1.4nM) (<3 pM in 53 assays) (Negative Control)
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Application Notes for Researchers

¢ Probe and Control Use: Always use GSK4027 in parallel with its enantiomeric negative control,
GSK4028, to confirm that any observed biological effects are specific to PCAF/GCN5 bromodomain
inhibition and not caused by off-target effects [2] [4].

¢ Solubility and Storage: GSK4027 is soluble in DMSO (up to 50 mg/mL). Stock solutions should be
aliquoted and stored at -80°C to prevent loss of potency from repeated freeze-thaw cycles [1] [3].

e Cellular Assay Interpretation: The excellent correlation between its high biochemical potency (Ki =
1.4 nM), high artificial membrane permeability (500 nm/s), and potent cellular activity (IC50 = 60 nM)
makes GSK4027 a high-quality tool for probing PCAF/GCNS5 biology in cells [1] [2].

I hope these detailed application notes and protocols are helpful for your research. Should you require further

clarification on any of the methodologies or data points, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.targetmol.com/compound/gsk%204027
https://www.chemicalprobes.org/gsk4027
https://www.sciencedirect.com/science/article/abs/pii/S0223523403000126
https://pmc.ncbi.nlm.nih.gov/articles/PMC11373572/
https://www.smolecule.com/products/b529459#gsk4027-cell-permeability-artificial-membrane-assay
https://www.smolecule.com/products/b529459#gsk4027-cell-permeability-artificial-membrane-assay
https://www.smolecule.com/products/b529459#gsk4027-cell-permeability-artificial-membrane-assay
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s529459?utm_src=pdf-bulk
https://www.smolecule.com/products/s529459?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

